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For Researchers, Scientists, and Drug Development Professionals

Introduction

Strobane is the trade name for a complex mixture of chlorinated terpenes, historically used as
a broad-spectrum insecticide. Its use has been discontinued in many countries due to its
environmental persistence and potential for bioaccumulation. This technical guide provides an
in-depth overview of the known physical and chemical properties of Strobane, detailed
experimental protocols for its analysis, and a discussion of its toxicological profile in the context
of organochlorine pesticides.

Strobane is not a single chemical entity but rather a complex isomeric mixture resulting from
the chlorination of terpenes, primarily alpha-pinene and camphene. This complexity presents
unique challenges in its analytical characterization and toxicological assessment.

Physical and Chemical Properties of Strobane

The physical and chemical properties of Strobane can vary depending on the specific
manufacturing process and the degree of chlorination. The data presented below is a summary
of reported values.
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Property Value Source(s)

CAS Number 8001-50-1 [1]

C10H10CI8 / C10H9CI7 (as
Molecular Formula ) [1]
representative components)

Approximately 413.8 g/mol (for

Molecular Weight [1]
C10H10CI8)

Appearance Amber-colored viscous liquid [1]

Density ~1.6 g/cm?3 at 25°C [1]

N Insoluble in water; soluble in
Solubility _ [1]
many organic solvents.

Terpene polychlorinates,
Synonyms ) [1]
Chlorinated camphene

Experimental Protocols: Analysis of Strobane

The analysis of Strobane in environmental and biological matrices typically involves extraction,
cleanup, and instrumental analysis, most commonly by gas chromatography. The following
protocol is based on established methods for organochlorine pesticide analysis, such as U.S.
Environmental Protection Agency (EPA) Method 8081B.

Sample Preparation: Extraction and Cleanup

Objective: To isolate Strobane from the sample matrix and remove interfering substances.
Methodology:
o Extraction:

o Solid Samples (e.qg., soil, sediment): Soxhlet extraction or ultrasonic extraction with a
suitable solvent system (e.g., hexane/acetone).

o Liquid Samples (e.g., water): Liquid-liquid extraction with a non-polar solvent (e.g.,
dichloromethane or hexane).
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e Cleanup:

o The crude extract is often subjected to a cleanup step to remove co-extracted interfering
compounds like lipids or other organic matter.

o This is commonly achieved using adsorption chromatography with materials such as
Florisil or silica gel. The choice of adsorbent and elution solvents depends on the specific
matrix and target analytes.

Instrumental Analysis: Gas Chromatography (GC)

Objective: To separate the components of the Strobane mixture and quantify them.
Methodology:

e Instrumentation: A gas chromatograph equipped with an Electron Capture Detector (ECD) is
the standard for the analysis of chlorinated pesticides due to its high sensitivity to
halogenated compounds. A mass spectrometer (MS) can be used for confirmation of the
identity of the components.

e GC Column: A non-polar or semi-polar capillary column is typically used for the separation of
organochlorine pesticides.

e Operating Conditions:
o Injector Temperature: Typically set between 200-250°C.

o Oven Temperature Program: A temperature program is used to achieve optimal separation
of the complex mixture of isomers in Strobane. A typical program might start at a lower
temperature (e.g., 100-150°C) and ramp up to a higher temperature (e.g., 280-300°C).

o Detector Temperature: Typically set between 300-320°C for an ECD.

» Quantification: Quantification is performed by comparing the peak areas or heights of the
Strobane components in the sample to those of a known standard. Due to the complexity of
the mixture, quantification is often based on the total response of a characteristic set of
peaks.
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Analytical Workflow for Strobane
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Workflow for the analysis of Strobane in environmental samples.

Toxicology and Biological Effects
Mechanism of Action and Signaling Pathways

Specific molecular signaling pathways for Strobane have not been extensively characterized in
the scientific literature. This is largely due to its nature as a complex mixture and its status as a
legacy pesticide. However, as an organochlorine pesticide, its toxicological effects are
generally understood to be similar to other compounds in this class.

Organochlorine pesticides are known to be neurotoxicants.[2] The primary mechanism of
neurotoxicity for many organochlorine pesticides is the interference with ion channels in the
nervous system. For example, compounds like DDT are known to affect sodium channels,
leading to repetitive neuronal firing. Other organochlorines can act as antagonists of the
gamma-aminobutyric acid (GABA) receptor-chloride channel complex, leading to central
nervous system stimulation and convulsions.

Furthermore, many organochlorine pesticides are recognized as endocrine-disrupting
chemicals.[3] They can interfere with the normal functioning of hormones, particularly steroid
hormones, by mimicking or blocking their action, or by altering their synthesis and metabolism.
This can lead to a wide range of adverse effects on reproduction and development.

Carcinogenicity

The International Agency for Research on Cancer (IARC) has classified "Terpene
polychlorinates (Strobane)" as Group 3: Not classifiable as to its carcinogenicity to humans.[1]
This classification indicates that there is inadequate evidence of carcinogenicity in humans and
inadequate or limited evidence in experimental animals. It is important to note that a lack of
evidence for carcinogenicity is not the same as evidence for a lack of carcinogenicity.

Conclusion

Strobane is a complex mixture of chlorinated terpenes with persistent and bioaccumulative
properties. While its use as an insecticide has been phased out, its presence in the
environment may still be of concern. The analytical methods for its detection are well-
established, primarily relying on gas chromatography. Although specific signaling pathways for
Strobane are not well-defined, its toxicological profile is consistent with that of other
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organochlorine pesticides, with neurotoxicity and endocrine disruption being the primary
concerns. Further research into the specific mechanisms of action of the individual components
of Strobane could provide a more detailed understanding of its biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b213053?utm_src=pdf-body
https://www.benchchem.com/product/b213053?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Strobane
https://pmc.ncbi.nlm.nih.gov/articles/PMC2577708/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2577708/
https://www.beyondpesticides.org/resources/pesticide-induced-diseases-database/endocrine-disruption
https://www.benchchem.com/product/b213053#physical-and-chemical-properties-of-strobane
https://www.benchchem.com/product/b213053#physical-and-chemical-properties-of-strobane
https://www.benchchem.com/product/b213053#physical-and-chemical-properties-of-strobane
https://www.benchchem.com/product/b213053#physical-and-chemical-properties-of-strobane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b213053?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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